Cas no 1806993-55-4 (3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine)

3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine is a halogenated pyridine derivative with a unique substitution pattern, offering versatile reactivity for pharmaceutical and agrochemical applications. The presence of bromine at the 3-position and a cyano group at the 6-position enhances its utility as a synthetic intermediate, enabling selective cross-coupling and nucleophilic substitution reactions. The difluoromethyl group at the 2-position contributes to increased metabolic stability and lipophilicity, while the 4-hydroxy moiety provides a handle for further functionalization. This compound is particularly valuable in medicinal chemistry for the development of bioactive molecules, leveraging its balanced electronic and steric properties for targeted modifications. Its structural features make it a promising scaffold for drug discovery and specialty chemical synthesis.

3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine structure

1806993-55-4 structure

Product Name:3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine

CAS No:1806993-55-4

MF:C₇H₃BrF₂N₂O

MW:249.012327432632

CID:4915595

Update Time:2025-05-21

3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine Chemical and Physical Properties

Names and Identifiers

- 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine
- Inchi： 1S/C7H3BrF2N2O/c8-5-4(13)1-3(2-11)12-6(5)7(9)10/h1,7H,(H,12,13)
- InChI Key： KYMNIADCPPMKAK-UHFFFAOYSA-N
- SMILES： BrC1C(C=C(C#N)NC=1C(F)F)=O

Computed Properties

Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 364
XLogP3: 1.6
Topological Polar Surface Area: 52.9

3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Alichem	A024006616-500mg	3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine	1806993-55-4	97%	500mg	$1,058.40	2022-03-31
Alichem	A024006616-1g	3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine	1806993-55-4	97%	1g	$1,663.20	2022-03-31

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Additional information on 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine

Research Briefing on 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1806993-55-4) and Its Applications in Chemical Biology and Pharmaceutical Research

3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1806993-55-4) is a heterocyclic compound that has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural features and potential applications in drug discovery. This compound, characterized by its bromo, cyano, difluoromethyl, and hydroxyl substituents, serves as a versatile intermediate in the synthesis of bioactive molecules. Recent studies have explored its role in the development of kinase inhibitors, antimicrobial agents, and other therapeutic candidates, highlighting its importance in medicinal chemistry.

One of the key areas of interest is the compound's utility in the synthesis of kinase inhibitors. Kinases are critical targets in cancer therapy, and the structural motifs present in 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine make it a valuable scaffold for designing potent and selective inhibitors. Recent publications have demonstrated its incorporation into novel compounds that exhibit promising activity against specific kinase targets, such as EGFR and BRAF, which are implicated in various cancers. These findings underscore the compound's potential in oncology drug development.

In addition to its applications in kinase inhibition, 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine has been investigated for its antimicrobial properties. Researchers have synthesized derivatives of this compound and evaluated their efficacy against bacterial and fungal pathogens. Preliminary results indicate that certain derivatives exhibit broad-spectrum antimicrobial activity, suggesting their potential as leads for new antibiotics. This is particularly relevant in the context of rising antimicrobial resistance, where novel chemical entities are urgently needed.

The synthetic accessibility of 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine further enhances its appeal as a building block in medicinal chemistry. Recent advancements in synthetic methodologies have enabled the efficient and scalable production of this compound, facilitating its use in high-throughput screening and structure-activity relationship (SAR) studies. These developments have accelerated the discovery of new bioactive molecules, contributing to the diversification of chemical libraries used in drug discovery programs.

Despite its promising applications, challenges remain in optimizing the pharmacokinetic and pharmacodynamic properties of derivatives based on this scaffold. Current research efforts are focused on improving the bioavailability, metabolic stability, and target selectivity of these compounds. Computational modeling and in vitro assays are being employed to guide the rational design of next-generation derivatives with enhanced therapeutic profiles.

In conclusion, 3-Bromo-6-cyano-2-(difluoromethyl)-4-hydroxypyridine (CAS: 1806993-55-4) represents a valuable chemical entity with diverse applications in drug discovery. Its role in the development of kinase inhibitors and antimicrobial agents highlights its significance in addressing unmet medical needs. Ongoing research aims to further explore its potential and overcome existing limitations, paving the way for its integration into clinical candidates. This compound exemplifies the intersection of chemical biology and pharmaceutical innovation, offering exciting opportunities for future advancements.